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Introduction

Moscovium (Mc), with atomic number 115, is a synthetically produced superheavy element.[1]
It was first successfully synthesized in 2003 by a joint team of Russian scientists at the Joint
Institute for Nuclear Research (JINR) in Dubna and American scientists at the Lawrence
Livermore National Laboratory (LLNL).[1][2] The element was officially named in 2016 in honor
of the Moscow Oblast, where JINR is located.[1][2] Moscovium is extremely radioactive; its
most stable known isotope, moscovium-290, has a half-life of approximately 0.8 seconds.[2]
The synthesis of moscovium is a complex process that requires specialized equipment and is
of significant interest for research into the properties of superheavy nuclei and the search for
the theoretical "island of stability".[3]

Principle of Synthesis

Moscovium is produced through a nuclear fusion-evaporation reaction. This process involves
bombarding a heavy target nucleus with a lighter projectile nucleus, causing them to fuse into a
highly excited compound nucleus. This compound nucleus then de-excites by evaporating
several neutrons, resulting in the formation of a moscovium isotope. The primary reaction used
for the synthesis of moscovium is:

23Am + 48Ca - 2%1-*Mc + xn (where X' is the number of evaporated neutrons)[3]

This "hot fusion" reaction, using a “8Ca projectile, creates a compound nucleus with an
intermediate excitation energy, which contributes to relatively higher production yields
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compared to "cold fusion” reactions.[4]

Application Notes: Experimental Setup

The successful synthesis of moscovium relies on a sophisticated experimental setup, typically
comprising an ion source, a particle accelerator, a target system, a recoil separator, and a
detector array.

e lon Source and Particle Accelerator: The projectile, Calcium-48 (48Ca), is a rare and
expensive isotope that is ionized in an ion source. The 48Ca ions are then injected into a
heavy-ion accelerator, such as a cyclotron (e.g., the DC280 cyclotron at the JINR SHE
Factory), where they are accelerated to a specific high energy.[5][6][7] The beam intensity is
a critical parameter, with modern facilities aiming for high intensities (e.g., up to 1.3 ppA) to
maximize the probability of fusion events.[7]

o Target System: The accelerated #8Ca ions are directed onto a target made of Americium-243
(2*3Am).[8] The 243Am, itself a radioactive actinide, is typically deposited as a thin layer on a
durable backing foil, such as titanium.[5] To withstand the intense ion beam without being
destroyed, the target is often mounted on a rotating disk.[7]

» Recoil Separator: Following the fusion reaction in the target, the newly formed moscovium
atoms, along with unreacted beam patrticles and other reaction byproducts, travel forward at
high velocity. A gas-filled recoil separator, such as the Dubna Gas-Filled Recoil Separator
(DGFRS-2) or the TASCA separator at GSI, is crucial for separating the desired moscovium
atoms in-flight.[9][10] The separator uses magnetic and electric fields to filter the particles
based on their differing magnetic rigidity, isolating the heavy moscovium nuclei from the
much more numerous “8Ca ions and other lighter particles within microseconds.[10]

o Detection System: The separated moscovium atoms are implanted into a position-sensitive
detector array, typically composed of silicon detectors. The detectors register the position
and time of the implantation event. The subsequent radioactive decay of the moscovium
atom is then recorded. Identification is achieved by correlating the implantation event with
the characteristic alpha decay chain of the specific moscovium isotope.[1][11] For example,
288\c decays to Nihonium-284 (284Nh), which then continues a cascade of alpha decays.[2]
By measuring the energies and lifetimes of these alpha particles, scientists can definitively
identify the parent moscovium nucleus.[1]
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Experimental Protocols

Protocol 1: Synthesis and Identification of Moscovium-288

This protocol outlines the general methodology for producing the 228Mc isotope via the
243Am(48Ca, 3n)2®8Mc reaction.

1. Target Preparation:

e Obtain highly enriched Americium-243 (e.g., 99.5% enrichment).[7]

e Prepare a target by depositing a thin layer of 23Am oxide onto a titanium backing foil (e.g.,
0.62 mg/cm2 thick) using electrodeposition.[7]

e Mount the target sectors onto a rotating disk assembly to allow for heat dissipation during
high-intensity beam irradiation.[7]

2. lon Beam Generation and Acceleration:

e Generate a beam of 48Ca ions using a dedicated ion source.

« Inject the ions into a heavy-ion cyclotron (e.g., DC280).

e Accelerate the 48Ca beam to a specific lab-frame energy required to achieve the desired
excitation energy for the 3n evaporation channel. This energy is typically in the range of 240-
250 MeV.[12]

e Monitor and maintain a high beam intensity (e.g., >1 ppA) on the target.[7]

3. Irradiation and Separation:

o Direct the accelerated 42Ca beam onto the rotating 243Am target.

o Position a gas-filled recoil separator (e.g., DGFRS-2) immediately downstream of the target.

 Fill the separator with a low-pressure gas (e.g., hydrogen) and tune the magnetic fields to
optimize the transmission of 228Mc nuclei to the focal plane detector.[7]

4. Detection and ldentification:

e Implant the separated recoil nuclei into a position-sensitive silicon detector array.

* Record the time, energy, and position of each implantation event.

e Monitor for subsequent alpha decay events at the same position. The identification of a
288Mc atom is confirmed by observing its characteristic decay chain:

e An initial alpha decay from 288Mc (T%2 = 193 ms).[10]

» Followed by the alpha decay of its daughter, 284Nh.
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e The chain continues through subsequent known daughter and granddaughter decays.[1][2]
e Analyze the decay data to determine the half-life, decay energies, and production cross-
section.

Data Presentation

The synthesis of moscovium isotopes has been performed in several experiments, yielding
crucial quantitative data.

Beam Decay
. Isotope Measured Max. Cross- .
Reaction Energy . . Chain
Produced Half-Life Section
(Lab) Products
282Nh .
243Am(48Ca,
51) ~259 MeV 286)\/c 20 ms ~0.5 pb 278Rg - ...[4]
n
[12][13]
283Nh N
243Am(48Ca,
an) ~45 MeV (E*)  287Mc ~50-80 ms ~1 pb 279Rg - ..[2]
n
[41[5][13]
284N —
243Am(48Ca, ~242-250
288Mc ~193 ms ~17.1 pb 280Rg - ...[4]
3n) MeV
[9][10]
285\h —
243Am(*8Ca,
289Mc ~220 ms - BIRg - ...[1]
2n)

[4]16]

Note: Cross-section values can vary between experiments. The value for 228Mc is from a recent
experiment at the JINR SHE Factory and is the largest reported for known superheavy nuclei.

El

Visualizations

Diagrams created using Graphviz illustrate the key processes in the synthesis and identification
of Moscovium.
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Caption: Workflow for the synthesis and separation of Moscovium.

Caption: Synthesis and alpha decay chain of Moscovium-288.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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